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Compound of Interest

Compound Name: Phenylzinc bromide
CAS No.: 38111-44-3
Cat. No.: B1590932
Get Quote
Introduction

Phenylzinc bromide (CsHsZnBr) is a pivotal organozinc reagent that has carved a niche in
modern organic synthesis. As a member of the organozinc halide family (RZnX), it offers a
unique balance of reactivity and functional group tolerance that distinguishes it from more
reactive organometallic counterparts like Grignard or organolithium reagents.[1] This guide,
designed for researchers and drug development professionals, provides an in-depth
exploration of phenylzinc bromide, covering its fundamental properties, synthesis, reactivity,
and critical applications, with a focus on the practical insights necessary for its successful
implementation in the laboratory.

Core Properties and Identification

While often prepared and used in situ or sold as a solution, understanding the fundamental
properties of phenylzinc bromide is crucial for its effective application.[1]

Chemical Abstract Service (CAS) Number: 38111-44-3[2][3]

Physical Data Summary
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Property Value Source
Molecular Formula CeHsBrzn [2][3]
Molecular Weight 222.40 g/mol [2][3]

Typically used as a 0.5 M
Appearance solution in Tetrahydrofuran [2]
(THF).

N Soluble in ethereal solvents
Solubility ] ) [4]
like THF and diethyl ether.

Note: Due to its reactive nature and common use in solution, extensive experimental data on
the physical properties of isolated, solid phenylzinc bromide is not widely published. It is
primarily handled and characterized in its solubilized form.

Synthesis of Phenylzinc Bromide: Methodologies
and Mechanistic Insights

The preparation of phenylzinc bromide can be approached through several strategic
pathways. The choice of method is often dictated by the desired purity of the reagent, the
functional groups present in the precursors, and the scale of the reaction.

Transmetalation from a Grignhard Reagent

One of the most common and straightforward methods involves the transmetalation of a pre-
formed Grignard reagent, phenylmagnesium bromide, with a zinc halide.[5] This method is
reliable and utilizes readily available starting materials.

Reaction: CeHsMgBr + ZnBrz - CeHsZnBr + MgBr2

The primary drawback of this approach is the presence of magnesium salts in the final solution,
which can sometimes complicate downstream reactions or purification processes.[5]

Experimental Protocol: Synthesis via Grignard Transmetalation
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Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a
magnetic stir bar, a reflux condenser, a dropping funnel, and an inlet for an inert gas (e.qg.,
Argon or Nitrogen).

Reagent Charging: Under a positive pressure of inert gas, charge the flask with a solution of
zinc bromide (ZnBrz) in anhydrous THF.

Grignard Addition: Slowly add a solution of phenylmagnesium bromide in THF from the
dropping funnel to the stirred solution of ZnBr2. Maintain the temperature below 10 °C during
the addition using an ice bath.[4]

Reaction Completion: After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for an additional 30-60 minutes.[4]

Confirmation and Use: The resulting grey-brown solution containing phenylzinc bromide is
now ready for use in subsequent reactions. The concentration can be determined via titration
if required.

Below is a workflow diagram illustrating this common synthetic route.

Starting Materials

Phenylmagnesium Bromide (in THF) Zinc Bromide (in THF)

Product Mixture

Phenylzinc Bromide (in THF) Magnesium Bromide (precipitate/dissolved)
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Caption: Synthesis of Phenylzinc Bromide via Transmetalation.

Direct Insertion of Activated Zinc

For preparing cleaner organozinc reagents free from lithium or magnesium salts, the direct
insertion of highly activated zinc metal into an aryl halide is the preferred method.[5] "Rieke®
Zinc," a highly reactive form of zinc, can directly react with bromobenzene.

Reaction: CeHsBr + Zn* - CeHsZnBr (where Zn* is activated zinc)

This approach is particularly valuable when sensitive functional groups are present that would
not tolerate the conditions required for Grignard or organolithium formation. More recently, a
highly efficient protocol using commercially available zinc powder activated by lithium chloride
in THF has been developed, providing a practical and high-yielding route to a wide array of
functionalized arylzinc reagents.[6]

Chemical Reactivity and Core Applications

Organozinc reagents like phenylzinc bromide are prized for their moderate reactivity, which
translates into high chemoselectivity.[1][7] While less reactive than their Grignard or
organolithium analogs, they readily participate in transition-metal-catalyzed cross-coupling
reactions.

The Negishi Cross-Coupling Reaction

The most prominent application of phenylzinc bromide is in the Negishi cross-coupling
reaction, a powerful carbon-carbon bond-forming method that utilizes a palladium or nickel
catalyst. This reaction couples the phenyl group from the organozinc reagent with an organic
halide or triflate.

General Scheme: CeHsZnBr + R-X + Pd(0) or Ni(0) catalyst - CeHs-R + X-Zn-Br

The tolerance of organozinc reagents to functional groups such as esters, nitriles, and ketones
makes the Negishi coupling a cornerstone of complex molecule synthesis in the
pharmaceutical and materials science industries.
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The catalytic cycle for the Negishi coupling involves three key steps:

» Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the
organic halide (R-X) to form a Pd(ll) complex.

o Transmetalation: The phenyl group is transferred from the zinc atom to the palladium center,
displacing the halide and forming a new Pd(Il)-phenyl complex.

e Reductive Elimination: The two organic fragments (phenyl and R) are eliminated from the
palladium center, forming the desired C-C bond and regenerating the active Pd(0) catalyst.

Reductive ~
Elimination R-Pd(II)-CeHs R-CeHs (Coupled Product)

Transmetalation

Pd(0) Catalyst
Oxidative
Addition

T
R-X (Organic Halide)

Click to download full resolution via product page
Caption: Catalytic Cycle of the Negishi Cross-Coupling Reaction.
Safe Handling and Storage
The safe handling of organozinc reagents is paramount due to their inherent reactivity.

« Air and Moisture Sensitivity: Phenylzinc bromide, like other organozinc compounds, is
sensitive to air and moisture and can be pyrophoric.[1][8] All manipulations must be
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conducted under an inert atmosphere (Argon or Nitrogen) using air-free techniques such as
Schlenk lines or gloveboxes.

o Personal Protective Equipment (PPE): Always use appropriate PPE, including flame-
retardant lab coats, safety glasses, and gloves.

o Storage: Phenylzinc bromide solutions should be stored in tightly sealed containers, often
under an inert atmosphere, in a cool, dry, and well-ventilated area away from sources of
ignition.[9] Commercial solutions are typically stored at 2-8°C.[10]

e Hazards: Phenylzinc bromide is classified as causing severe skin burns and eye damage.
[3] Avoid inhalation and contact with skin and eyes.

Conclusion

Phenylzinc bromide is a versatile and highly valuable tool in synthetic organic chemistry. Its
well-defined reactivity profile, coupled with its tolerance for a wide range of functional groups,
ensures its continued importance in the construction of complex molecular architectures. By
understanding its physical properties, mastering its synthetic preparations, and adhering to
strict safety protocols, researchers can effectively leverage this reagent to achieve their
synthetic goals in drug discovery and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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